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(2S)-3-[4-(2-methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid (2S)-3-[4-(2-methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
Brand Name: Vulcanchem
CAS No.: 154116-45-7
VCID: VC21138937
InChI: InChI=1S/C21H25NO5/c1-21(2,3)27-20(25)22-17(19(23)24)13-14-9-11-15(12-10-14)16-7-5-6-8-18(16)26-4/h5-12,17H,13H2,1-4H3,(H,22,25)(H,23,24)/t17-/m0/s1
SMILES: CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O
Molecular Formula: C21H25NO5
Molecular Weight: 371.4 g/mol

(2S)-3-[4-(2-methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

CAS No.: 154116-45-7

Cat. No.: VC21138937

Molecular Formula: C21H25NO5

Molecular Weight: 371.4 g/mol

* For research use only. Not for human or veterinary use.

(2S)-3-[4-(2-methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid - 154116-45-7

Specification

CAS No. 154116-45-7
Molecular Formula C21H25NO5
Molecular Weight 371.4 g/mol
IUPAC Name (2S)-3-[4-(2-methoxyphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
Standard InChI InChI=1S/C21H25NO5/c1-21(2,3)27-20(25)22-17(19(23)24)13-14-9-11-15(12-10-14)16-7-5-6-8-18(16)26-4/h5-12,17H,13H2,1-4H3,(H,22,25)(H,23,24)/t17-/m0/s1
Standard InChI Key YSQDSAULSHMMRP-KRWDZBQOSA-N
Isomeric SMILES CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O
SMILES CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O
Canonical SMILES CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C2=CC=CC=C2OC)C(=O)O

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